Cas no 941930-53-6 (6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one
• CAS No: 941930-53-6
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• CID: 5501131
• PubChem ID: 7665676
• Update Time: 2025-10-21

6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-nitrophenyl)-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-2,3-dihydropyridazin-3-one
• 2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-6-(3-nitrophenyl)pyridazin-3(2H)-one
• 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(3-nitrophenyl)pyridazin-3-one
• AKOS024465469
• 941930-53-6
• VU0497959-1
• F2774-2211
• 6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C21H18N4O4/c26-20-11-10-18(16-6-3-8-17(13-16)25(28)29)22-24(20)14-21(27)23-12-4-7-15-5-1-2-9-19(15)23/h1-3,5-6,8-11,13H,4,7,12,14H2
• InChI Key： MLAIAFATKCHVOU-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC=C(C=2)[N+](=O)[O-])=N1)=O)N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 390.13280507g/mol
• Monoisotopic Mass: 390.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.8Ų

Additional information on 6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one (CAS: 941930-53-6)

The compound 6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one (CAS: 941930-53-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyridazinone and tetrahydroquinoline moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the nitro-phenyl group and the tetrahydroquinoline ring could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study employed molecular docking simulations and in vitro assays to validate these findings, suggesting that 941930-53-6 could serve as a promising lead compound for the development of novel anti-inflammatory agents.

Another key area of investigation has been the compound's potential as an inhibitor of specific enzymes, such as phosphodiesterases (PDEs). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one exhibited selective inhibition of PDE4, an enzyme implicated in various inflammatory and autoimmune disorders. The researchers highlighted the compound's high selectivity and low cytotoxicity, making it a viable candidate for further preclinical development.

In addition to its anti-inflammatory properties, recent findings have also explored the compound's potential in oncology. A preprint article on bioRxiv (2024) described how 941930-53-6 could induce apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/Akt/mTOR axis. These findings were corroborated by in vivo experiments using xenograft models, where the compound demonstrated significant tumor growth inhibition with minimal adverse effects.

Despite these promising results, challenges remain in the clinical translation of 941930-53-6. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, the latest research on 6-(3-nitrophenyl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one underscores its multifaceted potential in drug discovery. Its dual role as an anti-inflammatory agent and an oncology candidate positions it as a valuable scaffold for future therapeutic development. Continued interdisciplinary research will be essential to fully realize its clinical potential.